Cas no 2228654-45-1 (2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid)

• Product Name: 2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid
• CAS No: 2228654-45-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 6478928
• PubChem ID: 165633572
• Update Time: 2025-06-14

2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid
• EN300-1947219
• 2228654-45-1

• Inchi： 1S/C9H7F3O3/c10-6-1-2-7(13)5(3-6)4-9(11,12)8(14)15/h1-3,13H,4H2,(H,14,15)
• InChI Key： NUGGMRGECLRIHA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=C(C=CC=1O)F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on 2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid

Comprehensive Overview of 2,2-Difluoro-3-(5-Fluoro-2-Hydroxyphenyl)Propanoic Acid (CAS No. 2228654-45-1)

2,2-Difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid (CAS No. 2228654-45-1) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and agrochemical applications. This compound, characterized by its unique difluoro and hydroxyphenyl moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its role in drug discovery, particularly in modulating enzyme activity or serving as a precursor for fluoro-containing APIs (Active Pharmaceutical Ingredients).

The growing interest in fluorinated compounds like 2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid aligns with trends in precision medicine and sustainable chemistry. Searches for "fluoro-phenyl derivatives in drug design" or "CAS 2228654-45-1 applications" have surged, reflecting demand for eco-friendly synthetic routes and metabolically stable molecules. Its hydrogen-bonding capacity (via the hydroxyl group) and lipophilicity (enhanced by fluorine atoms) make it a candidate for improving drug bioavailability—a hot topic in AI-driven molecular optimization studies.

From a synthetic chemistry perspective, this compound’s difluoromethyl group offers steric and electronic advantages, often explored in queries like "difluoro vs. trifluoromethyl effects." Its carboxylic acid functionality allows further derivatization, linking to trends in "click chemistry" and "fragment-based drug discovery." Analytical techniques such as NMR and LC-MS are critical for characterizing its purity, a common concern in forums discussing "CAS 2228654-45-1 synthesis validation."

Environmental and regulatory considerations also shape its relevance. Unlike traditional halogenated compounds, its fluorine atoms may reduce ecological persistence, addressing searches for "green fluorination methods." Patent analyses reveal its utility in crop protection agents, tying to broader interests in "sustainable agrochemicals." However, thorough toxicological profiling remains essential, as highlighted in recent publications on "fluorinated metabolite safety."

In material science, the compound’s aromatic-fluorine synergy sparks innovation in liquid crystal and polymeric matrix design. This intersects with searches for "high-performance fluoropolymers"—a niche yet growing area. Its thermal stability (attributed to the phenyl ring) and solubility profile are frequently compared to non-fluorinated analogs in industrial forums.

To summarize, 2,2-difluoro-3-(5-fluoro-2-hydroxyphenyl)propanoic acid exemplifies the convergence of medicinal chemistry, environmental sustainability, and advanced materials. Its CAS No. 2228654-45-1 serves as a pivotal identifier for researchers navigating databases like SciFinder or Reaxys. As AI accelerates molecular screening, compounds with such multifunctional scaffolds will likely dominate future high-value chemical portfolios.